Cas no 2580253-11-6 (2-{(benzyloxy)carbonyl(1-methyl-1H-pyrazol-4-yl)amino}acetic acid)

• Product Name: 2-{(benzyloxy)carbonyl(1-methyl-1H-pyrazol-4-yl)amino}acetic acid
• CAS No: 2580253-11-6
• MF: C₁₄H₁₅N₃O₄
• MW: 289.286603212357
• CID: 5663040
• PubChem ID: 165892791
• Update Time: 2025-10-30

2-{(benzyloxy)carbonyl(1-methyl-1H-pyrazol-4-yl)amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27723537
• 2-{[(benzyloxy)carbonyl](1-methyl-1H-pyrazol-4-yl)amino}acetic acid
• 2580253-11-6
• 2-{(benzyloxy)carbonyl(1-methyl-1H-pyrazol-4-yl)amino}acetic acid

• Inchi： 1S/C14H15N3O4/c1-16-8-12(7-15-16)17(9-13(18)19)14(20)21-10-11-5-3-2-4-6-11/h2-8H,9-10H2,1H3,(H,18,19)
• InChI Key： VIRIZOSESDXXOR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC(=O)O)C1C=NN(C)C=1)=O

Computed Properties

• Exact Mass: 289.10625597g/mol
• Monoisotopic Mass: 289.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.7Ų

Additional information on 2-{(benzyloxy)carbonyl(1-methyl-1H-pyrazol-4-yl)amino}acetic acid

Comprehensive Overview of 2-{(benzyloxy)carbonyl(1-methyl-1H-pyrazol-4-yl)amino}acetic acid (CAS No. 2580253-11-6)

The compound 2-{(benzyloxy)carbonyl(1-methyl-1H-pyrazol-4-yl)amino}acetic acid (CAS No. 2580253-11-6) is a specialized organic molecule gaining significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzyloxycarbonyl (Cbz) protecting group and a 1-methyl-1H-pyrazol-4-yl moiety, makes it a valuable intermediate in drug discovery and peptide synthesis. Researchers are particularly interested in its role as a carbamate-based linker or amino acid derivative, which aligns with current trends in targeted drug delivery and proteolysis-targeting chimeras (PROTACs).

In recent years, the demand for custom synthetic intermediates like 2580253-11-6 has surged due to advancements in small-molecule therapeutics and bioconjugation techniques. The compound’s N-protected amino acid functionality allows for selective modifications, addressing key challenges in structure-activity relationship (SAR) studies. Notably, its application in click chemistry and metal-organic frameworks (MOFs) has been explored, coinciding with the rise of green chemistry initiatives and sustainable synthesis methods.

From a commercial perspective, 2-{(benzyloxy)carbonyl(1-methyl-1H-pyrazol-4-yl)amino}acetic acid is often searched alongside terms like "Cbz-protected pyrazole derivatives", "amino acid building blocks", and "CAS 2580253-11-6 suppliers". These queries reflect the compound’s relevance in high-throughput screening (HTS) and combinatorial chemistry. Analytical data, including HPLC purity, NMR spectra, and mass spectrometry results, are frequently requested by buyers, underscoring the need for rigorous quality control in its production.

The synthesis of CAS 2580253-11-6 typically involves carbamate formation between 1-methyl-1H-pyrazol-4-amine and benzyl chloroformate, followed by glycine conjugation. This process highlights the compound’s versatility as a bifunctional linker, a feature increasingly exploited in antibody-drug conjugates (ADCs) and peptide mimetics. Recent publications have also linked its structural motifs to kinase inhibitor scaffolds, a hot topic in oncology research.

Regulatory and safety profiles of 2580253-11-6 are another focal point. While not classified as hazardous, proper handling under GLP (Good Laboratory Practice) is recommended due to its potential irritant properties. Storage conditions (typically -20°C under inert atmosphere) and COA (Certificate of Analysis) documentation are critical for end-users, especially in GMP-compliant applications.

In summary, 2-{(benzyloxy)carbonyl(1-methyl-1H-pyrazol-4-yl)amino}acetic acid represents a convergence of medicinal chemistry innovation and material science applications. Its dual functionality as a protecting group and carboxylic acid precursor positions it as a key player in next-generation therapeutic development, resonating with contemporary interests in personalized medicine and biodegradable materials.